molecular formula C18H15F3N2O3 B2457610 5-cyclopropyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-3-carboxamide CAS No. 1421500-13-1

5-cyclopropyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-3-carboxamide

Cat. No. B2457610
CAS RN: 1421500-13-1
M. Wt: 364.324
InChI Key: AXSMNXIAUMWERI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-cyclopropyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-3-carboxamide” is a complex organic compound. It contains an isoxazole ring, which is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions . The compound also contains a trifluoromethyl group, which is known to exhibit numerous pharmacological activities .


Molecular Structure Analysis

The molecular structure of this compound includes an isoxazole ring, a trifluoromethyl group, and a phenoxy group . The isoxazole ring is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions . The trifluoromethyl group is a functional group in organic chemistry that consists of three fluorine atoms attached to a carbon atom .

Scientific Research Applications

Cardioprotective Agents

Research into malonyl-CoA decarboxylase inhibitors has led to the discovery of compounds with significant cardioprotective properties, demonstrating potential for the treatment of ischemic heart diseases. This includes studies on compounds that enhance cardiac efficiency and function, suggesting a promising avenue for therapeutic intervention in heart disease (Cheng et al., 2006).

Anticonvulsant Activity

The synthesis and evaluation of isoxazole derivatives have been explored for their anticonvulsant activity, with structural analysis correlating to their efficacy in treating seizures. This work provides insight into the design of novel anticonvulsant drugs, expanding the therapeutic options for epilepsy and related conditions (Jackson et al., 2012).

Organic Light Emitting Diodes (OLEDs)

The development of heteroleptic iridium(III) complexes for use in OLEDs highlights the role of trifluoromethylated compounds in enhancing the efficiency and durability of these devices. This research contributes to the advancement of display and lighting technologies, offering improvements in energy efficiency and performance (Jin et al., 2014).

Herbicidal Activity

The design and synthesis of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides have demonstrated potent herbicidal activity, presenting a new class of agrochemicals. This research suggests an innovative approach to weed control, potentially leading to more effective and environmentally friendly herbicides (Sun et al., 2020).

Synthesis and Crystal Structure

Studies on the synthesis and crystal structure of various carboxamides have provided valuable information on the molecular architecture of these compounds, contributing to a deeper understanding of their potential applications in drug development and material science (Zhong et al., 2010).

properties

IUPAC Name

5-cyclopropyl-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15F3N2O3/c19-18(20,21)13-4-3-5-14(10-13)25-9-2-1-8-22-17(24)15-11-16(26-23-15)12-6-7-12/h3-5,10-12H,6-9H2,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXSMNXIAUMWERI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CC(=NO2)C(=O)NCC#CCOC3=CC=CC(=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15F3N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-cyclopropyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.